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Introduction

Apelin is an endogenous peptide that serves as the ligand for the G-protein coupled receptor,
APJ.[1][2] It exists in several active isoforms, with Apelin-12 being one of the shorter, potent
forms.[2][3] The Apelin/APJ system is widely distributed throughout the central nervous system
and peripheral tissues, playing significant roles in various physiological processes. These
include the regulation of blood pressure, cardiac contractility, angiogenesis, and energy
metabolism.[1][4] Recent studies have highlighted the neuroprotective effects of Apelin-12,
particularly its ability to inhibit apoptosis-related signaling pathways in the brain, making it a
molecule of interest for neurological research.[5] Intracerebroventricular (ICV) injection is a
critical technique that allows for the direct administration of peptides like Apelin-12 into the
brain's ventricular system, bypassing the blood-brain barrier to study its central effects.

These application notes provide a comprehensive protocol for the ICV injection of Apelin-12 in
rodent models, intended for researchers, scientists, and drug development professionals.

Apelin-12 Signaling Pathway

Apelin-12 exerts its effects by binding to the APJ receptor, a Class A GPCR. This interaction
activates several downstream intracellular signaling cascades. The receptor is coupled to a
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pertussis toxin-sensitive Gi protein.[1][4] Activation leads to the stimulation of pathways
including Protein Kinase C (PKC) and the Extracellular signal-Regulated Kinase (ERK)
pathway.[1] Furthermore, the Apelin/APJ system can activate the Akt pathway, which in turn
phosphorylates endothelial nitric oxide synthase (eNOS) to promote nitric oxide (NO) release, a
key factor in vasodilation.[1] In the context of neuroprotection, Apelin-12 has been shown to
inhibit the activation of INK and P38 MAPK signaling pathways, which are associated with
apoptosis.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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